![molecular formula C16H26N4O2S B6005071 2-{4-[1-(propylsulfonyl)-3-pyrrolidinyl]-1-piperidinyl}pyrimidine](/img/structure/B6005071.png)
2-{4-[1-(propylsulfonyl)-3-pyrrolidinyl]-1-piperidinyl}pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{4-[1-(propylsulfonyl)-3-pyrrolidinyl]-1-piperidinyl}pyrimidine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a selective inhibitor of the protein kinase C (PKC) family, which makes it a promising tool for investigating the role of PKC in various biological processes. In
Mechanism of Action
2-{4-[1-(propylsulfonyl)-3-pyrrolidinyl]-1-piperidinyl}pyrimidine selectively inhibits the activity of this compound by binding to the catalytic domain of the enzyme. This binding prevents the activation of this compound by diacylglycerol and other activators, thus blocking downstream signaling pathways that rely on this compound activity.
Biochemical and Physiological Effects:
The inhibition of this compound by this compound has been shown to have various biochemical and physiological effects. For example, in cancer cells, this compound inhibition by this compound has been shown to induce apoptosis and inhibit cell proliferation. In diabetic animal models, this compound inhibition has been shown to improve insulin sensitivity and reduce hyperglycemia. In neurological disorders, this compound inhibition has been shown to have neuroprotective effects and improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-{4-[1-(propylsulfonyl)-3-pyrrolidinyl]-1-piperidinyl}pyrimidine is its selectivity for this compound, which allows for targeted inhibition of this enzyme. This selectivity also reduces the likelihood of off-target effects and toxicity. However, one limitation of this compound is its relatively low potency, which may require higher concentrations for effective inhibition of this compound.
Future Directions
There are several future directions for research on 2-{4-[1-(propylsulfonyl)-3-pyrrolidinyl]-1-piperidinyl}pyrimidine. One area of interest is the development of more potent this compound inhibitors based on this compound. Another area of research is the investigation of the role of this compound in various diseases and the development of targeted therapies based on this compound inhibition. Additionally, the use of this compound in combination with other drugs or therapies may enhance its effectiveness and reduce potential side effects.
Synthesis Methods
The synthesis of 2-{4-[1-(propylsulfonyl)-3-pyrrolidinyl]-1-piperidinyl}pyrimidine involves a series of chemical reactions. The starting materials are 1-(propylsulfonyl)-3-pyrrolidine and 1-(4-chlorobutyl)-4-piperidinone. These two compounds are reacted together in the presence of a base, such as potassium carbonate, to form the intermediate 4-[1-(propylsulfonyl)-3-pyrrolidinyl]-1-piperidinone. This intermediate is then reacted with 2-chloropyrimidine in the presence of a base and a palladium catalyst to form the final product, this compound.
Scientific Research Applications
2-{4-[1-(propylsulfonyl)-3-pyrrolidinyl]-1-piperidinyl}pyrimidine has been used extensively in scientific research to investigate the role of this compound in various biological processes. This compound is a family of enzymes that play a crucial role in cell signaling, and dysregulation of this compound has been implicated in various diseases, including cancer, diabetes, and neurological disorders. The selective inhibition of this compound by this compound allows researchers to study the specific role of this compound in these diseases and develop targeted therapies.
properties
IUPAC Name |
2-[4-(1-propylsulfonylpyrrolidin-3-yl)piperidin-1-yl]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N4O2S/c1-2-12-23(21,22)20-11-6-15(13-20)14-4-9-19(10-5-14)16-17-7-3-8-18-16/h3,7-8,14-15H,2,4-6,9-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSVOBTNRRUZOFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)N1CCC(C1)C2CCN(CC2)C3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.